Cas no 918428-84-9 (1-methyl-4-(phenylmethyl)-2,3-Piperazinedione)

• Product Name: 1-methyl-4-(phenylmethyl)-2,3-Piperazinedione
• CAS No: 918428-84-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 776212
• PubChem ID: 11975932
• Update Time: 2025-04-19

1-methyl-4-(phenylmethyl)-2,3-Piperazinedione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(phenylmethyl)-2,3-Piperazinedione
• 1-benzyl-4-methylpiperazine-2,3-dione
• SCHEMBL1101970
• 2,3-Piperazinedione, 1-methyl-4-(phenylmethyl)-
• 918428-84-9
• DTXSID90475026

• Inchi： 1S/C12H14N2O2/c1-13-7-8-14(12(16)11(13)15)9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： BTNIVGROSQQBGW-UHFFFAOYSA-N
• SMILES： O=C1C(N(C)CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.6Ų